molecular formula C19H18N4O4 B6176288 ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1,2-oxazole-3-carboxylate CAS No. 194486-03-8

ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1,2-oxazole-3-carboxylate

Cat. No. B6176288
CAS RN: 194486-03-8
M. Wt: 366.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains several functional groups including an ethyl group, a cyclopropyl group, a benzoyl group, a 1,2,4-triazole ring, and a 1,2-oxazole ring. These groups are common in many organic compounds and can contribute to a variety of chemical properties and reactivities .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the molecule. The 1,2,4-triazole and 1,2-oxazole rings are heterocyclic compounds that contain nitrogen and oxygen atoms, respectively .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the 1,2,4-triazole and 1,2-oxazole rings, which can participate in various chemical reactions. For example, triazole rings can act as ligands in coordination chemistry .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the 1,2,4-triazole and 1,2-oxazole rings could influence its polarity, solubility, and stability .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many 1,2,4-triazole derivatives have been studied for their potential biological activities .

Safety and Hazards

The safety and hazards of this compound would need to be determined through experimental studies. As with any chemical, appropriate safety precautions should be taken when handling it .

Future Directions

Future research could explore the potential applications of this compound, such as its possible use in pharmaceuticals, agrochemicals, or materials science .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1,2-oxazole-3-carboxylate' involves the synthesis of the intermediate compounds, which are then used to synthesize the final compound. The synthesis pathway involves the use of various chemical reactions such as esterification, cyclization, and condensation reactions.", "Starting Materials": [ "Ethyl 5-cyclopropyl-4-hydroxy-1,2-oxazole-3-carboxylate", "2-(1H-1,2,4-triazol-1-yl)acetic acid", "Thionyl chloride", "Sodium hydroxide", "Benzoyl chloride", "Triethylamine", "Dimethylformamide", "Chloroacetyl chloride", "Sodium azide", "Sodium borohydride", "Acetic anhydride", "Acetic acid", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Ethyl 5-cyclopropyl-4-hydroxy-1,2-oxazole-3-carboxylate is reacted with 2-(1H-1,2,4-triazol-1-yl)acetic acid in the presence of thionyl chloride to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)acetyl]oxazole-3-carboxylate.", "Step 2: The intermediate compound obtained in step 1 is reacted with sodium hydroxide to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)acetyl]oxazole-3-carboxylic acid.", "Step 3: The intermediate compound obtained in step 2 is reacted with benzoyl chloride and triethylamine in the presence of dimethylformamide to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}oxazole-3-carboxylic acid.", "Step 4: The intermediate compound obtained in step 3 is reacted with chloroacetyl chloride in the presence of sodium azide to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1-chloro-oxazole-3-carboxylic acid.", "Step 5: The intermediate compound obtained in step 4 is reduced with sodium borohydride to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1-hydroxy-oxazole-3-carboxylic acid.", "Step 6: The intermediate compound obtained in step 5 is reacted with acetic anhydride in the presence of acetic acid to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1,2-oxazole-3-carboxylic acid.", "Step 7: The final compound is obtained by esterification of the intermediate compound obtained in step 6 with ethanol in the presence of sulfuric acid to form ethyl 5-cyclopropyl-4-{2-[(1H-1,2,4-triazol-1-yl)methyl]benzoyl}-1,2-oxazole-3-carboxylate." ] }

CAS RN

194486-03-8

Molecular Formula

C19H18N4O4

Molecular Weight

366.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.